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Compound of Interest

4-Chloro-6-isopropylpyrimidin-2-
Compound Name:
amine

Cat. No.: B112957

This technical guide provides a comprehensive overview of 4-Chloro-6-isopropylpyrimidin-2-
amine, a key chemical intermediate. It is intended for researchers, scientists, and professionals
in drug development and organic synthesis. This document covers its chemical identity,
physicochemical properties, synthetic methodologies, and core reactivity, presenting data in a
structured and accessible format for laboratory and research applications.

Chemical Identity and Nomenclature

The compound with the formal name 4-Chloro-6-isopropylpyrimidin-2-amine is a substituted
pyrimidine derivative. The pyrimidine ring is functionalized with a chlorine atom at the 4th
position, an isopropyl group at the 6th position, and an amine group at the 2nd position.

» |IUPAC Name: 4-Chloro-6-isopropylpyrimidin-2-amine
e CAS Number: 73576-33-7[1]
e Synonyms:

o 2-Amino-4-chloro-6-isopropylpyrimidine

o 4-chloro-6-(propan-2-yl)pyrimidin-2-amine

Physicochemical Properties
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The intrinsic properties of 4-Chloro-6-isopropylpyrimidin-2-amine are crucial for its
application in chemical synthesis and drug design. The isopropyl group contributes to its
lipophilicity, which can influence its solubility and biological interactions.[1] The amino group
can act as a hydrogen bond donor, while the chlorine atom is a key reactive site.[1]

Property Value Source
Molecular Formula C7H10CIN3 [1]
Molecular Weight 171.63 g/mol [1]
Purity = 99% [1]

Synthesis and Reactivity

The synthesis of 4-Chloro-6-isopropylpyrimidin-2-amine generally involves multi-step
chemical reactions that are carefully controlled to ensure high purity of the final product.[1] A
common synthetic approach includes the cyclization of appropriate precursors to form the
pyrimidine ring, followed by chlorination and amination steps.[1]

General Synthetic Workflow:

A plausible synthetic route starts from isobutyramidine, which undergoes condensation with a
malonic ester derivative to form the pyrimidine core. This is followed by chlorination to
introduce the reactive chloro group.

Isobutyramidine Condensation
»( : ; AT Chlorination (e.g., POCls . Lo .
;I\Z-Am|no-6-|sopropylpyr|m|d|n-4-ol S 4-Chloro-6-isopropylpyrimidin-2-amine

Diethyl Malonate

Nucleophile ----{ 4-Chloro-6-isopropylpyrimidin-2-amine | —Nucleophiic Substitution o o it ted Pyrimidine Derivative
(e.g., R-NHz, R-OH, R-SH) [PHETEAL) Y
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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